Cas no 68505-69-1 (BENFURESATE)

BENFURESATE is a selective herbicide belonging to the sulfonylurea class, primarily used for pre- and post-emergence control of annual grasses and broadleaf weeds in rice paddies. Its mode of action involves inhibiting acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis, leading to disrupted plant growth. BENFURESATE exhibits high efficacy at low application rates, ensuring minimal environmental impact. It is particularly effective against Echinochloa crus-galli and other problematic weeds in rice cultivation. The compound demonstrates favorable soil persistence and selectivity, reducing crop phytotoxicity risks. Its formulation stability and compatibility with integrated weed management systems make it a reliable choice for sustainable rice production.
BENFURESATE structure
BENFURESATE structure
Product Name:BENFURESATE
CAS No:68505-69-1
MF:C12H16O4S
MW:256.318042755127
CID:970906
PubChem ID:329753857
Update Time:2025-06-09

BENFURESATE Chemical and Physical Properties

Names and Identifiers

    • BENFURESATE
    • (3,3-dimethyl-2H-1-benzofuran-5-yl) ethanesulfonate
    • 2,3-dihydro-3,3-dimethyl-5-benzofuranyl ethanesulfonate
    • 2,3-Dihydro-3,3-dimethyl-5-benzofurylethanesulphonate
    • 2,3-dihydro-3,3-dimethylbenzofuran-5-yl ethanesulfonate
    • 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl ethanesulfonate
    • Cyperal
    • EINECS 270-925-4
    • Ethanesulfonic acid,2,3-dihydro-3,3-dimethyl-5-benzofuranyl ester
    • NC 20484
    • NS 112
    • Ethanesulfonic acid, 2,3-dihydro-3,3-dimethyl-5-benzofuranyl ester
    • NS00001658
    • UNII-5E3V59Y698
    • 5-ethylsulfonyloxy-3,3-dimethyl-2H-benzofuran
    • DTXSID8058160
    • Benfuresate 100 microg/mL in Acetonitrile
    • 2,3-Dihydro-3,3-dimethylbenzofuran-5-yl ethanesulphonate
    • C18452
    • 3,3-Dimethyl-2,3-dihydrobenzofuran-5-yl ethanesulfonate
    • Benfuresate, PESTANAL(R), analytical standard
    • Q22712784
    • 68505-69-1
    • W-111357
    • SCHEMBL54959
    • CHEBI:81756
    • 5E3V59Y698
    • CHEMBL2252194
    • AKOS015902729
    • Benfuresate [ISO]
    • 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl ethane-1-sulfonate
    • DTXCID0031928
    • MDL: MFCD01728672
    • Inchi: 1S/C12H16O4S/c1-4-17(13,14)16-9-5-6-11-10(7-9)12(2,3)8-15-11/h5-7H,4,8H2,1-3H3
    • InChI Key: QGQSRQPXXMTJCM-UHFFFAOYSA-N
    • SMILES: S(CC)(=O)(=O)OC1C=CC2=C(C=1)C(C)(C)CO2

Computed Properties

  • Exact Mass: 256.07700
  • Monoisotopic Mass: 256.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 61A^2

Experimental Properties

  • Color/Form: White or light brown crystalline powder
  • Density: 1.223
  • Boiling Point: 386.5±42.0 °C at 760 mmHg
  • Flash Point: 187.6±27.9 °C
  • Refractive Index: 1.53
  • PSA: 60.98000
  • LogP: 3.16590
  • Solubility: Soluble in ethanol, acetone, water, ethyl acetate
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

BENFURESATE Security Information

BENFURESATE Pricemore >>

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BENFURESATE Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:68505-69-1)Benfuresate
Order Number:LE14044
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:68505-69-1)BENFURESATE
Order Number:sfd19358
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:68505-69-1)Benfuresate
LE14044
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:68505-69-1)BENFURESATE
sfd19358
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email